Cas no 118757-04-3 (5-bromo-1-(phenylsulfonyl)indoline)

• Product Name: 5-bromo-1-(phenylsulfonyl)indoline
• CAS No: 118757-04-3
• MF: C₁₄H₁₂BrNO₂S
• MW: 338.219581604004
• MDL: MFCD03368333
• CID: 3036938
• PubChem ID: 847902
• Update Time: 2025-11-02

5-bromo-1-(phenylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(phenylsulfonyl)indoline
• SB64889
• SCHEMBL2074679
• SR-01000294342
• 118757-04-3
• H34908
• ALBB-025102
• AKOS003277827
• STK138470
• 1-(benzenesulfonyl)-5-bromo-2,3-dihydroindole
• 1H-Indole, 5-bromo-2,3-dihydro-1-(phenylsulfonyl)-
• LS-08338
• CS-0316631
• 1-(benzenesulfonyl)-5-bromo-2,3-dihydro-1H-indole
• AO-080/42479773
• SR-01000294342-1
• MFCD03368333
• 5-bromo-1-(phenylsulfonyl)-2,3-dihydro-1H-indole

• MDL： MFCD03368333
• Inchi： 1S/C14H12BrNO2S/c15-12-6-7-14-11(10-12)8-9-16(14)19(17,18)13-4-2-1-3-5-13/h1-7,10H,8-9H2
• InChI Key： KKMGBMHSUAXNOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.97700
• Monoisotopic Mass: 336.97721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 4.34630

Additional information on 5-bromo-1-(phenylsulfonyl)indoline

5-Bromo-1-(phenylsulfonyl)indoline (CAS 118757-04-3): A Versatile Building Block in Organic Synthesis

5-Bromo-1-(phenylsulfonyl)indoline (CAS 118757-04-3) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This sulfonamide-protected indoline derivative serves as a crucial intermediate for the synthesis of various biologically active molecules. The compound features a unique combination of bromine substitution at the 5-position and a phenylsulfonyl protecting group, making it particularly useful for palladium-catalyzed cross-coupling reactions and other transition metal-mediated transformations.

The growing demand for 5-bromo-1-(phenylsulfonyl)indoline suppliers reflects its importance in drug discovery programs. Recent trends in medicinal chemistry show increased interest in indoline scaffolds due to their presence in numerous pharmaceutical compounds targeting neurological disorders and cancer therapies. The bromine atom at position 5 provides an excellent handle for further functionalization through Suzuki-Miyaura coupling, Buchwald-Hartwig amination, or other C-C bond forming reactions, making this compound a favorite among synthetic chemists.

From a structural perspective, 5-bromo-1-(phenylsulfonyl)indoline offers several advantages. The phenylsulfonyl group enhances the compound's stability while maintaining reactivity at the brominated position. This balance between stability and reactivity makes it ideal for multi-step synthesis applications. Researchers frequently search for CAS 118757-04-3 properties and 5-bromo-1-(phenylsulfonyl)indoline solubility data when planning synthetic routes, highlighting the need for comprehensive technical information about this specialty chemical.

In the context of green chemistry initiatives, 5-bromo-1-(phenylsulfonyl)indoline has been investigated as a precursor for more sustainable synthetic approaches. The compound's crystalline nature allows for easy purification, reducing solvent waste in production processes. Recent publications have explored its use in flow chemistry systems and microwave-assisted reactions, addressing the pharmaceutical industry's push toward more efficient and environmentally friendly synthetic methods.

The market analysis for 5-bromo-1-(phenylsulfonyl)indoline reveals steady growth, particularly in regions with strong pharmaceutical R&D sectors. Chemical suppliers offering high-purity 5-bromo-1-(phenylsulfonyl)indoline often provide detailed analytical certificates including HPLC purity, NMR data, and mass spectrometry confirmation to meet the stringent requirements of drug development programs. The compound's storage stability and handling precautions are also frequently queried topics among purchasing specialists.

Emerging applications of 5-bromo-1-(phenylsulfonyl)indoline CAS 118757-04-3 include its use in material science and organic electronics. The indoline core structure, when properly functionalized, can contribute to the development of organic semiconductors and photovoltaic materials. This expansion beyond traditional medicinal chemistry applications demonstrates the compound's versatility and potential for cross-disciplinary innovation.

Quality control aspects of 5-bromo-1-(phenylsulfonyl)indoline production have become increasingly important. Reputable manufacturers now employ advanced quality assurance protocols including residual solvent analysis and heavy metal testing to ensure compliance with international standards. The compound's spectroscopic characterization (including FT-IR and UV-Vis data) is often requested by researchers for verification purposes and patent applications.

From a regulatory standpoint, 5-bromo-1-(phenylsulfonyl)indoline is generally classified as a research chemical rather than a regulated substance, though proper laboratory safety protocols should always be followed. The compound's material safety data sheet (MSDS) provides essential information about personal protective equipment requirements and first aid measures, which are critical considerations for any laboratory handling this material.

The synthetic utility of 5-bromo-1-(phenylsulfonyl)indoline continues to expand as new catalytic methods are developed. Recent advances in photoredox catalysis and electrochemical synthesis have opened additional pathways for modifying this versatile building block. These developments align with current research trends toward more sustainable and efficient synthetic methodologies in both academic and industrial settings.

Looking ahead, the demand for high-quality 5-bromo-1-(phenylsulfonyl)indoline is expected to grow in parallel with the pharmaceutical industry's continued focus on nitrogen-containing heterocycles as privileged structures in drug design. The compound's unique combination of chemical functionality and structural features ensures its ongoing relevance in cutting-edge chemical research and development projects worldwide.